Cas no 334484-74-1 (Propanoic acid, 3-bromo-2-oxo-, monohydrate (9CI))

• Product Name: Propanoic acid, 3-bromo-2-oxo-, monohydrate (9CI)
• CAS No: 334484-74-1
• MF: C₃H₅BrO₄
• MW: 184.973400831223
• CID: 917980
• Update Time: 2024-06-14

Propanoic acid, 3-bromo-2-oxo-, monohydrate (9CI) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-bromo-2-oxo-, monohydrate (9CI)

• MDL： MFCD00149107
• Inchi： 1S/C3H3BrO3.H2O/c4-1-2(5)3(6)7;/h1H2,(H,6,7);1H2
• InChI Key： RQYDPLZNPJYABO-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(=O)CBr.[H]O[H]

Computed Properties

• Exact Mass: 183.937
• Monoisotopic Mass: 183.937
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 98.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4A^2

Experimental Properties

• Melting Point: 79-82
• Boiling Point: 223.4°Cat760mmHg
• Flash Point: 88.9°C
• PSA: 63.60000
• LogP: -0.02930

Propanoic acid, 3-bromo-2-oxo-, monohydrate (9CI) Security Information

• Storage Condition：Cold storage (+4 ° C)